Cas no 7342-61-2 (Eicosyl(trimethyl)azanium Bromide)

• Product Name: Eicosyl(trimethyl)azanium Bromide
• CAS No: 7342-61-2
• MF: C₂₃H₅₀BrN
• MW: 420.553806781769
• CID: 1006206
• PubChem ID: 23767
• Update Time: 2025-08-01

Eicosyl(trimethyl)azanium Bromide Chemical and Physical Properties

Names and Identifiers

• icosyl(trimethyl)azanium bromide
• trimethylicosylammonium bromide
• AMMONIUM, EICOSYLTRIMETHYL-, BROMIDE
• icosyl(trimethyl)azanium;bromide
• 1-Eicosanaminium, N,N,N-trimethyl-, bromide
• 7342-61-2
• Eicanosyltrimethylammonium bromide
• N,N,N-Trimethylicosan-1-aminium bromide
• SCHEMBL8894468
• Eicosyl(trimethyl)azanium Bromide
• DTXSID70994144
• Eicosyltrimethylammonium bromide

• Inchi： 1S/C23H50N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(2,3)4;/h5-23H2,1-4H3;1H/q+1;/p-1
• InChI Key： MIKQUZGJQABVKX-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 368.9214
• Monoisotopic Mass: 419.31266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Eicosyl(trimethyl)azanium Bromide

Eicosyl(trimethyl)azanium Bromide (CAS No. 7342-61-2): An Overview of Its Properties and Applications

Eicosyl(trimethyl)azanium bromide, also known by its CAS number 7342-61-2, is a quaternary ammonium salt that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its long hydrocarbon chain and a positively charged nitrogen atom, making it a versatile molecule with a wide range of applications. In this article, we will delve into the properties, synthesis, and potential uses of Eicosyl(trimethyl)azanium bromide, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of Eicosyl(trimethyl)azanium bromide consists of a 20-carbon alkyl chain (eicosyl) attached to a nitrogen atom, which is also bonded to three methyl groups. The bromide ion serves as the counterion, balancing the positive charge on the nitrogen atom. This unique structure confers several important properties to the compound, including its amphiphilic nature and its ability to form micelles in aqueous solutions.

One of the key properties of Eicosyl(trimethyl)azanium bromide is its surface activity. As a cationic surfactant, it can reduce the surface tension between two phases, making it useful in various industrial and laboratory applications. For instance, it is commonly used as an emulsifier in cosmetic formulations and as a wetting agent in textile processing. The ability of Eicosyl(trimethyl)azanium bromide to lower surface tension also makes it an effective component in cleaning agents and detergents.

In the pharmaceutical industry, Eicosyl(trimethyl)azanium bromide has been explored for its potential as a drug delivery vehicle. Its amphiphilic nature allows it to form stable micelles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Recent studies have shown that these micelles can improve the therapeutic efficacy of poorly soluble drugs by facilitating their transport across biological membranes. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that Eicosyl(trimethyl)azanium bromide-based micelles significantly increased the oral bioavailability of paclitaxel, a widely used anticancer drug.

Beyond its use in drug delivery, Eicosyl(trimethyl)azanium bromide has also been investigated for its antimicrobial properties. Quaternary ammonium compounds are known for their broad-spectrum antimicrobial activity against bacteria, fungi, and viruses. Research has shown that Eicosyl(trimethyl)azanium bromide can effectively inhibit the growth of various pathogenic microorganisms, making it a promising candidate for use in disinfectants and antiseptics. A study published in Applied Microbiology and Biotechnology reported that Eicosyl(trimethyl)azanium bromide exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of Eicosyl(trimethyl)azanium bromide typically involves the reaction of eicosanol (a 20-carbon alcohol) with trimethylamine in the presence of an acid catalyst, followed by treatment with hydrogen bromide to form the quaternary ammonium salt. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in synthetic methods have focused on improving the efficiency and environmental sustainability of the process. For instance, green chemistry approaches have been explored to minimize waste generation and reduce the use of hazardous reagents.

In addition to its practical applications, Eicosyl(trimethyl)azanium bromide has been studied for its fundamental properties at the molecular level. Computational methods such as molecular dynamics simulations have provided insights into the behavior of this compound in different environments. These studies have revealed that the long alkyl chain plays a crucial role in determining the aggregation behavior and phase transitions of Eicosyl(trimethyl)azanium bromide. Understanding these properties is essential for optimizing its performance in various applications.

The environmental impact of quaternary ammonium compounds like Eicosyl(trimethyl)azanium bromide has also been a topic of interest. While these compounds are generally considered safe for use in consumer products, concerns have been raised about their biodegradability and potential accumulation in aquatic ecosystems. Research efforts are ongoing to develop more environmentally friendly alternatives while maintaining the beneficial properties of these compounds.

In conclusion, Eicosyl(trimethyl)azanium bromide (CAS No. 7342-61-2) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable properties such as surface activity, drug delivery capability, and antimicrobial activity. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.